1-(4-bromophenyl)-N-(3,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxamide
Overview
Description
1-(4-bromophenyl)-N-(3,5-dimethylphenyl)-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BRD-9424 and is a member of the pyrrolidinecarboxamide family of molecules. The purpose of
Mechanism of Action
BRD-9424 inhibits the activity of BET proteins by binding to their bromodomains. This binding prevents BET proteins from interacting with acetylated histones, which are essential for the regulation of gene expression. The inhibition of BET proteins by BRD-9424 results in the downregulation of several oncogenes and the upregulation of tumor suppressor genes, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
BRD-9424 has been shown to have several biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and promote cell differentiation. BRD-9424 has also been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using BRD-9424 in lab experiments is its specificity for BET proteins. The compound has been shown to have minimal off-target effects, which makes it an ideal tool for studying the role of BET proteins in various biological processes. However, one of the limitations of using BRD-9424 is its low solubility in aqueous solutions, which can make it challenging to administer in vivo.
Future Directions
There are several future directions for research on BRD-9424. One area of interest is the development of more potent and selective BET inhibitors. Another area of research is the investigation of the compound's potential therapeutic applications in other diseases, such as autoimmune disorders. Additionally, research is needed to understand the long-term effects of BET inhibition by BRD-9424 and its potential impact on gene expression and cellular function.
In conclusion, BRD-9424 is a chemical compound that has shown promise in various scientific research areas, including cancer research, neuroscience, and immunology. The compound's specificity for BET proteins makes it an ideal tool for studying the role of these proteins in various biological processes. However, further research is needed to fully understand the compound's mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Scientific Research Applications
BRD-9424 has shown potential therapeutic applications in various scientific research areas, including cancer research, neuroscience, and immunology. The compound has been shown to inhibit the activity of bromodomain and extra-terminal (BET) proteins, which play a crucial role in the regulation of gene expression. BET proteins have been linked to several diseases, including cancer, and their inhibition by BRD-9424 has shown promise in preclinical studies.
properties
IUPAC Name |
1-(4-bromophenyl)-N-(3,5-dimethylphenyl)-5-oxopyrrolidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19BrN2O2/c1-12-7-13(2)9-16(8-12)21-19(24)14-10-18(23)22(11-14)17-5-3-15(20)4-6-17/h3-9,14H,10-11H2,1-2H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDEWSWVJECNILP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)Br)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.